Cas no 55563-72-9 (1-Propanone, 3-methoxy-1-phenyl-)

• Product Name: 1-Propanone, 3-methoxy-1-phenyl-
• CAS No: 55563-72-9
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 351534
• PubChem ID: 10942788
• Update Time: 2025-06-12

1-Propanone, 3-methoxy-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-methoxy-1-phenyl-
• 3-methoxy-1-phenylpropan-1-one
• 3-methoxy-1-phenyl-propan-1-one
• SCHEMBL1697056
• DTXSID10449148
• AKOS010672465
• MZBFZHPHBGPWDT-UHFFFAOYSA-N
• EN300-115664
• 3-methoxy-1-phenyl-1-propanone
• 55563-72-9
• 3-methoxypropiophenone
• A804819

• Inchi： 1S/C10H12O2/c1-12-8-7-10(11)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
• InChI Key： MZBFZHPHBGPWDT-UHFFFAOYSA-N
• SMILES： O(C)CCC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 164.08376
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on 1-Propanone, 3-methoxy-1-phenyl-

Comprehensive Overview of 1-Propanone, 3-methoxy-1-phenyl- (CAS No. 55563-72-9): Properties, Applications, and Industry Insights

1-Propanone, 3-methoxy-1-phenyl- (CAS No. 55563-72-9), also known as 3-methoxypropiophenone, is an organic compound with significant relevance in pharmaceutical and fragrance industries. This aromatic ketone features a phenyl group bonded to a propanone backbone, modified by a methoxy substituent at the 3-position. Its molecular formula, C₁₀H₁₂O₂, and structural versatility make it a valuable intermediate in synthetic chemistry. Recent trends highlight growing interest in sustainable synthesis methods and green chemistry applications for such compounds, aligning with global environmental concerns.

The compound’s physicochemical properties include a moderate boiling point (≈250°C) and solubility in organic solvents like ethanol and ether, while being sparingly soluble in water. These traits facilitate its use in flavor and fragrance formulations, where it contributes to sweet, balsamic notes. Industry searches for "non-toxic fragrance additives" and "bio-based ketones" reflect shifting consumer preferences toward safer, eco-friendly ingredients, positioning 3-methoxypropiophenone as a candidate for reformulation studies.

In pharmaceuticals, 1-Propanone, 3-methoxy-1-phenyl- serves as a precursor for active pharmaceutical ingredients (APIs). Its role in synthesizing anti-inflammatory agents and central nervous system (CNS) drugs has been explored in patents, resonating with searches like "ketone intermediates in drug synthesis". Researchers emphasize atom-efficient catalysis to enhance yield, addressing cost and waste reduction—a priority for manufacturers.

Analytical techniques such as GC-MS and HPLC are critical for quality control, ensuring purity >98% for industrial use. Discussions on "analytical method validation for ketones" and "CAS No. 55563-72-9 specifications" frequently arise in forums, underscoring the need for standardized protocols. Regulatory compliance with REACH and FDA guidelines further drives demand for high-purity batches.

Emerging applications include organic light-emitting diodes (OLEDs), where its electron-transporting properties are investigated. Queries like "ketones in optoelectronics" signal cross-disciplinary interest. Meanwhile, supply chain optimization remains a hotspot, with suppliers leveraging just-in-time inventory models to meet fluctuating demand.

In conclusion, 1-Propanone, 3-methoxy-1-phenyl- exemplifies the intersection of tradition and innovation. Its adaptability to green chemistry and high-value applications ensures sustained relevance, while SEO-driven queries reflect evolving market needs. Future research may explore biocatalytic production, further aligning with sustainability goals.